1-(5-chloro-2-methylphenyl)-N-cyclohexyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-(5-chloro-2-methylphenyl)-N-cyclohexylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C18H20ClN5/c1-12-7-8-13(19)9-16(12)24-18-15(10-22-24)17(20-11-21-18)23-14-5-3-2-4-6-14/h7-11,14H,2-6H2,1H3,(H,20,21,23)
• InChI Key: NSBHRYJDNAEKNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2C3=NC=NC(=C3C=N2)NC4CCCCC4
• Molecular Formula: C18H20ClN5
• Molecular Weight: 341.8 g/mol

Description

The compound “1-(5-chloro-2-methylphenyl)-N-cyclohexyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is a pyrazolo[3,4-d]pyrimidine derivative. Pyrimidine and its fused derivatives, including pyrazolo[3,4-d]pyrimidine, have received much interest due to their diverse biological potential. They are considered as bioisosteres with purines and many of these derivatives have shown promising anticancer activity.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidine derivatives involves various methods. A new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine scaffold were designed and synthesized as novel CDK2 targeting compounds.

Molecular Structure Analysis

The molecular structure of “1H-Pyrazolo[3,4-d]pyrimidin-4-amine”, a core structure in the compound, consists of a pyrazolo ring fused with a pyrimidine ring. The molecular weight is 135.1267.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[3,4-d]pyrimidine derivatives are diverse and depend on the specific substituents present in the molecule. These compounds have shown good inhibitory effect with IC50 values ranging from 0.057 ± 0.003 to 3.646 ± 0.203 μM compared to the control drug sorafenib.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(5-chloro-2-methylphenyl)-N-cyclohexyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine” would depend on its specific structure. The core structure “1H-Pyrazolo[3,4-d]pyrimidin-4-amine” has a molecular weight of 135.1267.

Mechanism of Action

Pyrimidine derivatives exert their anticancer potential through different action mechanisms. One of these mechanisms is inhibiting protein kinases, which are essential enzymes for controlling cell growth, differentiation, migration, and metabolism.

Future Directions

Pyrimidine and its fused derivatives have shown promising anticancer activity, suggesting potential for future research and drug development. The development of new therapies based on these compounds is an active area of research.